Cas no 70693-56-0 (Trivinylethoxysilane)

• Product Name: Trivinylethoxysilane
• CAS No: 70693-56-0
• MF: C₈H₁₄OSi
• MW: 154.281663417816
• MDL: MFCD00156496
• CID: 572321
• PubChem ID: 116811
• Update Time: 2025-04-19

Trivinylethoxysilane Chemical and Physical Properties

Names and Identifiers

• Silane,triethenylethoxy-
• TRIVINYLETHOXYSILANE
• ethoxyvinylsilane
• triethenylethoxy-silan
• Triethenylethoxysilane
• Trivinylethoxysilate
• trivinyl ethoxy silane
• DTXSID9072109
• MFCD00156496
• triethenyl(ethoxy)silane
• tris(ethenyl)-ethoxysilane
• tris(ethenyl)-ethoxy-silane
• ethoxytrivinylsilane
• SCHEMBL335426
• A837765
• AKOS006343232
• EINECS 274-772-4
• Silane, triethenylethoxy-
• 70693-56-0
• FT-0695350
• FBGNFSBDYRZOSE-UHFFFAOYSA-N
• Trivinylethoxysilane

• MDL： MFCD00156496
• Inchi： 1S/C8H14OSi/c1-5-9-10(6-2,7-3)8-4/h6-8H,2-5H2,1H3
• InChI Key： FBGNFSBDYRZOSE-UHFFFAOYSA-N
• SMILES： [Si](C=C)(C=C)(C=C)OCC

Computed Properties

• Exact Mass: 154.08100
• Monoisotopic Mass: 154.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: UN 1993
• Density: 0.847
• Melting Point: <0°C
• Boiling Point: 146 °C
• Flash Point: 26°C
• Refractive Index: 1.4372
• PSA: 9.23000
• LogP: 2.14400
• Vapor Pressure: 10.5±0.2 mmHg at 25°C

Trivinylethoxysilane Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16; S26; S36/37/39
• TSCA：Yes
• Risk Phrases：R10; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)